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Compound of Interest

Compound Name: 4-Bromo-1-isopropyl-1H-pyrazole

Cat. No.: B1290141

Essential Safety and Handling Guide for 4-
Bromo-1-isopropyl-1H-pyrazole

This guide provides crucial safety and logistical information for the handling and disposal of 4-
Bromo-1-isopropyl-1H-pyrazole (CAS No. 313735-62-5) in a laboratory setting. The following
procedures are based on established best practices for handling similar brominated
heterocyclic compounds and are intended for use by trained research and drug development
professionals.

Chemical Identifier:
o |[UPAC Name: 4-bromo-1-propan-2-yl-1H-pyrazole
e Molecular Formula: CeHoBrN2

e Molecular Weight: 189.05 g/mol

Hazard Identification and GHS Classification

Based on data for similar compounds, 4-Bromo-1-isopropyl-1H-pyrazole is classified as
hazardous.[1][2] The primary hazards associated with this and similar brominated pyrazoles
include:

e Acute Toxicity, Oral (Category 4): Harmful if swallowed.[1]
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» Skin Corrosion/Irritation (Category 2): Causes skin irritation.[1][2]
e Serious Eye Damage/Eye Irritation (Category 2A): Causes serious eye irritation.[1][2]

» Specific Target Organ Toxicity — Single Exposure (Category 3), Respiratory System: May
cause respiratory irritation.[1][2]

Personal Protective Equipment (PPE)

A comprehensive suite of personal protective equipment is mandatory to minimize exposure
and ensure safety.
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Standard/Specificat
PPE Category Item . Purpose
ion
Protects against
Eye and Face ANSI z87.1 ,
) Safety Goggles ) chemical splashes
Protection compliant[3][4] ] ]
and airborne particles.
Provides full-face
protection during
) To be worn over )
Face Shield procedures with a

safety goggles[3][4]

high risk of splashing

or aerosol generation.

Hand Protection

Chemical-Resistant

Gloves

Disposable nitrile
gloves are suitable for
short-term protection.
For extended contact,
consult the glove
manufacturer's

resistance guide.[3][5]

Prevents direct skin
contact with the
chemical. Double
gloving is
recommended.[6]

Body Protection

Flame-Resistant

Laboratory Coat

Nomex® or 100%
cotton is
recommended.[3]

Protects skin and
personal clothing from
contamination. Must
be fully buttoned.[3]

Full-Length Pants

Covers the lower body
to prevent skin

exposure.[3]

Closed-Toe Shoes

Made of a non-porous

material.[3]

Protects feet from
spills and falling

objects.
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Required when

) ) handling the solid
Use a respirator with _
] ) compound outside of
) ) NIOSH-Approved appropriate cartridges -~ ]
Respiratory Protection ) ) a certified chemical
Respirator for organic vapors and
) fume hood or when
particulates.[3] ) )
engineering controls

are insufficient.

Operational Plan: Handling and Experimental
Protocol

Adherence to strict operational protocols is essential to minimize exposure and prevent
contamination.

Engineering Controls:

e Chemical Fume Hood: All weighing, handling of the solid compound, and preparation of
solutions must be conducted in a certified chemical fume hood.[3]

o Eyewash Stations and Safety Showers: Must be readily accessible and in close proximity to
the workstation.[2][7]

Standard Operating Procedure:
e Preparation:

o Ensure all necessary PPE is donned correctly before entering the designated handling

area.

o Prepare the work area within the fume hood by covering the surface with absorbent,

disposable bench paper.
o Assemble all necessary equipment and reagents before commencing work.
» Weighing and Transfer:

o Use anti-static weigh paper or a tared container to weigh the solid compound.
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o Handle the compound gently to avoid generating dust.[2]
o Use a spatula for all transfers of the solid material.

o Keep the container tightly closed when not in use.[7]

e Solution Preparation:

o Slowly add the solid 4-Bromo-1-isopropyl-1H-pyrazole to the solvent in a suitable
container within the fume hood.

o Ensure the container is appropriately labeled with the chemical name, concentration, date,
and hazard information.

e Post-Handling:
o Decontaminate the work surface and any equipment used.

o Remove PPE in the correct order to avoid cross-contamination. The outer gloves should
be removed first.[6]

o Wash hands thoroughly with soap and water after handling the compound, even if gloves
were worn.[38][9]

Disposal Plan
Chemical waste containing 4-Bromo-1-isopropyl-1H-pyrazole must be treated as hazardous
waste.

Waste Segregation and Collection:

e Solid Waste: Collect any unused solid compound, contaminated weigh paper, and other solid
materials in a dedicated, labeled hazardous waste container for halogenated organic waste.

[3]

¢ Liquid Waste: Collect solutions containing the compound in a separate, labeled hazardous
waste container for halogenated organic solvents.[3]
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o Contaminated PPE: Dispose of contaminated gloves and other disposable PPE in a
designated hazardous waste stream.[3]

Important Disposal Considerations:
e Do not dispose of this chemical down the drain or in regular trash.[3]
» All waste containers must be kept closed except when adding waste.

o Follow all local, state, and federal regulations for hazardous waste disposal.

Workflow Diagram
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Caption: Workflow for handling 4-Bromo-1-isopropyl-1H-pyrazole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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